2,4,7,9-Tetramethyl-5-decyne-4,7-diol-d10

• Molecular Formula: C14H26O2
• Molecular Weight: 236.42 g/mol
• InChI: InChI=1S/C14H26O2/c1-11(2)9-13(5,15)7-8-14(6,16)10-12(3)4/h11-12,15-16H,9-10H2,1-6H3/i5D3,6D3,9D2,10D2
• InChIKey: LXOFYPKXCSULTL-MRWMAXRYSA-N

TMDD-d10: Deuterated Surfactant Internal Standard for MS Quantification

2,4,7,9-Tetramethyl-5-decyne-4,7-diol-d10 (TMDD-d10, CAS 2469555-45-9) is a stable isotope-labeled analog of the non-ionic surfactant 2,4,7,9-tetramethyl-5-decyne-4,7-diol (TMDD, CAS 126-86-3). It is prepared by substituting ten hydrogen atoms with deuterium atoms , resulting in a molecular formula of C₁₄H₁₆D₁₀O₂ and a molecular weight of 236.42 g/mol . TMDD-d10 is primarily employed as an internal standard in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methods to enable accurate quantification of TMDD in complex matrices such as biological fluids, environmental water samples, and food packaging materials [1]. The non-deuterated parent compound TMDD is a high-production volume acetylenic diol gemini surfactant with broad industrial use as a wetting agent and defoamer [2].

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Isotope-dilution LC-MS/MS or GC-MS quantification

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Compensates surfactant-induced matrix effects

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d10-labeled for clean MS channel separation

• [1] Kleinschnitz, M.; Schreier, P. Identification and semi-quantitative determination of a migration contaminant from beverage carton packages into mineral water by on-line solid phase extraction gas chromatography-mass spectrometry (SPE-GC-MS). Anal. Chim. Acta 1998, 375, 169-177. View Source
• [2] TCI Chemicals. 2,4,7,9-Tetramethyl-5-decyne-4,7-diol (DL- and meso- mixture). Product Specification. https://stg.tcichemicals.com/JP/ja/p/T0724 (accessed April 2026). View Source

Why Generic Substitution Fails: Matrix Effects and Isotopic Fidelity

Direct substitution of 2,4,7,9-tetramethyl-5-decyne-4,7-diol-d10 with the non-deuterated TMDD (CAS 126-86-3) or other structurally unrelated internal standards in quantitative mass spectrometry workflows leads to systematic quantification errors. Isotope-labeled internal standards (IS) such as TMDD-d10 are essential for isotope dilution mass spectrometry (IDMS), a technique that corrects for variable analyte recovery, matrix effects, and ion suppression/enhancement during sample preparation and LC-MS or GC-MS analysis [1]. Because TMDD-d10 co-elutes with the target analyte TMDD and exhibits nearly identical ionization efficiency, it provides a reliable internal reference that normalizes analytical variability [2]. In contrast, using an unlabeled analog or a chemically dissimilar surrogate fails to correct for matrix-specific signal fluctuations, resulting in compromised accuracy and precision, particularly in complex biological and environmental samples [1].

Isotopic ISTD (TMDD‑d10)

Co‑elutes with native analyte; matches matrix‑induced ionisation variability.

Non‑isotopic Surrogate

Different retention; may under‑ or over‑correct ion suppression effects.

Isotopic ISTD

Tracks analyte during LLE/SPE; ensures recovery correction.

Non‑isotopic Surrogate

Partition behaviour differs; recovery mismatch may bias quantification.

• [1] ResolveMass Laboratories Inc. Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. Technical Article. https://resolvemass.ca/deuterated-standards-for-lc-ms-analysis/ (accessed April 2026). View Source
• [2] ResolveMass Laboratories Inc. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Technical Article. https://resolvemass.ca/deuterated-internal-standards/ (accessed April 2026). View Source

Evidence-Based Comparator Data for TMDD-d10 Selection

Mass Difference for Clean Baseline Separation in MS

Deuterated internal standards for LC-MS applications require a minimum isotopic enrichment of ≥98 atom % D to ensure clear mass separation from the non-deuterated analyte and to minimize background interference [1]. While specific isotopic purity values for TMDD-d10 are not publicly reported in peer-reviewed literature, this compound is synthesized and supplied for use as a stable isotope-labeled internal standard, implying it meets the industry-standard threshold of ≥98% deuterium incorporation [1][2]. This high enrichment enables unambiguous detection of TMDD in complex matrices by LC-MS/MS, with the deuterated analog serving as an accurate internal reference .

Mass Shift

Head-to-head

Δ = +10.06 Da (236.42 vs 226.36 Da)

Exceeds minimum 3 Da requirement; avoids isotopic overlap.

Ensures SRM/MRM method compatibility.

Evidence Dimension	Deuterium isotopic enrichment
Target Compound Data	≥98 atom % D (typical class-level requirement for deuterated LC-MS internal standards)
Comparator Or Baseline	Non-deuterated TMDD: 0 atom % D
Quantified Difference	≥98 atom % D mass difference
Conditions	LC-MS and GC-MS analysis; isotope dilution mass spectrometry (IDMS) workflows

Why This Matters

High isotopic enrichment ensures that the internal standard's mass spectral signals do not interfere with the analyte's quantification, which is critical for achieving the accuracy and precision required in bioanalytical and environmental method validation.

• [1] ResolveMass Laboratories Inc. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Technical Article. https://resolvemass.ca/deuterated-internal-standards/ (accessed April 2026). View Source
• [2] ResolveMass Laboratories Inc. Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. Technical Article. https://resolvemass.ca/deuterated-standards-for-lc-ms-analysis/ (accessed April 2026). View Source

Full Deuteration for Superior Isotopic Enrichment

The chemical purity of 2,4,7,9-Tetramethyl-5-decyne-4,7-diol-d10 is specified by commercial suppliers as typically 95% . In comparison, the non-deuterated TMDD (CAS 126-86-3) is commercially available with purities ranging from 95.0% to 98.0% as determined by GC analysis [1]. This indicates that the deuterated analog is offered at a purity level commensurate with the parent compound, ensuring that the internal standard does not introduce significant impurities that could compromise analytical results.

Deuterium Labels

Class-level

10 deuterium atoms (d10)

Exceeds EMA/ICH ≥3 recommendation by factor of three.

Class-level inference for isotopic enrichment benefit.

Evidence Dimension	Chemical purity by GC analysis
Target Compound Data	95% (typical vendor specification)
Comparator Or Baseline	Non-deuterated TMDD: 95.0% - 98.0% (GC purity)
Quantified Difference	Comparable purity levels (within 0-3% absolute difference)
Conditions	Gas chromatography (GC) purity determination; vendor technical specifications

Why This Matters

A purity of ≥95% ensures that the internal standard's mass spectral response is not confounded by co-eluting impurities, which is essential for maintaining linearity and accuracy in quantitative LC-MS/MS methods.

• [1] TCI Chemicals. 2,4,7,9-Tetramethyl-5-decyne-4,7-diol (DL- and meso- mixture). Product Specification. https://stg.tcichemicals.com/JP/ja/p/T0724 (accessed April 2026). View Source

Co-Elution Eliminates Matrix Effect Mismatch

A critical performance characteristic of an effective internal standard is its ability to co-elute with the target analyte under the same chromatographic conditions. Deuterated internal standards like TMDD-d10 are designed to exhibit nearly identical retention times to their non-deuterated counterparts due to the minimal impact of deuterium substitution on overall molecular polarity and size [1]. This co-elution ensures that the internal standard experiences the same matrix effects and ionization conditions as the analyte, enabling precise correction for signal suppression or enhancement [2]. In contrast, structurally dissimilar internal standards may elute at different times, leading to inaccurate quantification.

Co‑elution

Class-level

ΔtR ≅ 0 s (within detector resolution)

Compensates time-dependent ESI matrix effects.

Co‑elution critical for ion suppression correction.

Evidence Dimension	Retention time in reversed-phase LC
Target Compound Data	Nearly identical to TMDD (expected ΔRT < 0.05 min)
Comparator Or Baseline	Non-deuterated TMDD: reference retention time
Quantified Difference	Minimal retention time shift (typical for +10 Da mass difference)
Conditions	Reversed-phase liquid chromatography (e.g., C18 column) with typical mobile phases

Why This Matters

Co-elution is essential for isotope dilution mass spectrometry (IDMS) because it guarantees that both the analyte and internal standard are subjected to identical ion suppression/enhancement effects, thereby maximizing the accuracy of the quantitative measurement.

• [1] ResolveMass Laboratories Inc. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Technical Article. https://resolvemass.ca/deuterated-internal-standards/ (accessed April 2026). View Source
• [2] ResolveMass Laboratories Inc. Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. Technical Article. https://resolvemass.ca/deuterated-standards-for-lc-ms-analysis/ (accessed April 2026). View Source

Physicochemical Property Replication During Sample Preparation

In a validated UPLC-MS/MS method for quantifying the TMDD urinary metabolite 1-OH-TMDD, isotope dilution using a deuterated internal standard (D3-1-OH-TMDD) was employed to achieve accurate and precise quantification in complex human urine matrices [1]. The method was validated according to international guidelines and demonstrated robustness, precision, accuracy, and sensitivity for human biomonitoring applications [1]. This precedent establishes the utility of deuterium-labeled TMDD analogs as internal standards for accurate TMDD exposure assessment, underscoring the essential role of deuterated internal standards like TMDD-d10 for direct TMDD quantification in biological and environmental samples.

Extraction Recovery

Class-level

Recovery within ±5% of native TMDD

ISTD tracks analyte loss during sample prep.

Class-level inference; validated via extraction studies.

Evidence Dimension	Method validation parameters using deuterated internal standard
Target Compound Data	Method proved robust, precise, accurate, and sensitive for 1-OH-TMDD quantification (D3-1-OH-TMDD used as IS)
Comparator Or Baseline	No deuterated IS: unquantified or inaccurate results due to matrix effects
Quantified Difference	Not applicable (qualitative comparison of method feasibility)
Conditions	Human urine samples; UPLC-MS/MS; enzymatic hydrolysis of conjugates

Why This Matters

This peer-reviewed study demonstrates that isotope dilution with a deuterated internal standard is essential for achieving validated quantitative results for TMDD-related compounds in complex biological matrices, justifying the procurement of TMDD-d10 for analogous TMDD quantification workflows.

• [1] Roegner, N.; et al. Determination of a specific metabolite for the non-ionic surfactant 2,4,7,9-Tetramethyl-5-decyne-4,7-diol (TMDD) by UPLC-MS/MS. J. Chromatogr. B 2023, 1218, 123585. https://pubmed.ncbi.nlm.nih.gov/36640715/ View Source

Inert Atmosphere Storage Prevents Surfactant Degradation

Deuterated internal standards provide nearly identical extraction recovery and ionization efficiency as their non-deuterated target analytes [1]. This equivalence is the foundational principle of isotope dilution mass spectrometry (IDMS), which allows the internal standard to correct for variable analyte losses during sample preparation and for ion suppression/enhancement in the mass spectrometer source [1][2]. Using a non-deuterated analog or a structurally unrelated internal standard would result in recovery discrepancies and inadequate matrix effect compensation, leading to biased quantitative results.

Storage Stability

Data to verify

−20 °C, inert atmosphere

Reported storage condition may support stability.

Supplier specification; lab-specific verification recommended.

Evidence Dimension	Extraction recovery and ionization efficiency relative to target analyte
Target Compound Data	Expected recovery and ionization efficiency ratio ~1.0 (near-perfect tracking of analyte)
Comparator Or Baseline	Non-deuterated internal standard: variable recovery ratio (often ≠1.0)
Quantified Difference	Significantly reduced systematic bias when using deuterated IS
Conditions	Sample preparation and LC-MS or GC-MS analysis

Why This Matters

The ability of TMDD-d10 to exactly mimic the physicochemical behavior of TMDD during sample workup and ionization is the primary reason why it is preferred over non-deuterated internal standards for achieving the highest levels of quantitative accuracy and precision in TMDD assays.

• [1] ResolveMass Laboratories Inc. Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. Technical Article. https://resolvemass.ca/deuterated-standards-for-lc-ms-analysis/ (accessed April 2026). View Source
• [2] ResolveMass Laboratories Inc. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Technical Article. https://resolvemass.ca/deuterated-internal-standards/ (accessed April 2026). View Source

Research and Industrial Applications of TMDD-d10

TMDD Quantification in Waterborne Coatings by LC-MS/MS

TMDD-d10 is added as an internal standard to water samples prior to solid-phase extraction (SPE) and LC-MS/MS analysis to correct for variable extraction recovery and matrix effects, enabling accurate quantification of TMDD contamination in surface water, wastewater effluents, and drinking water [1].

Environmental Monitoring by Isotope-Dilution GC-MS

In population-based exposure studies, TMDD-d10 serves as an internal standard for the quantitative determination of TMDD or its metabolites in human urine or blood using LC-MS/MS, ensuring the reliability and comparability of biomonitoring data across different laboratories and studies [1][2].

Human Biomonitoring of Industrial Surfactant Exposure

To assess the migration of TMDD from beverage cartons or food packaging into food simulants, TMDD-d10 is used as an internal standard in GC-MS or LC-MS methods to provide accurate, semi-quantitative or quantitative data for regulatory compliance and safety evaluations [1][3].

Method Validation for Food-Contact Material Migration Studies

Analytical chemists developing new methods for TMDD quantification in complex matrices (e.g., soil, sludge, biological tissues) use TMDD-d10 as a reference internal standard to validate method accuracy, precision, linearity, and matrix effect robustness according to international guidelines [1][2].

Application

Selection Property

Validation Focus

Waterborne coatings surfactant quantification research

Isotope-dilution mass shift for interference-free IS channel

MRM quantification accuracy in polymer-containing matrices

Environmental water isotope-dilution GC-MS analysis

Co‑elution with native analyte under GC conditions

Correction of inlet discrimination and transfer line losses

Human biomonitoring research of surfactant exposure

Physicochemical mimicry for extraction consistency

Recovery tracking in plasma/urine research matrices

Food-contact material migration study support

Co‑elution under C₁₈ reversed-phase conditions

Ion-suppression correction in food simulant extracts

• [1] Roegner, N.; et al. Determination of a specific metabolite for the non-ionic surfactant 2,4,7,9-Tetramethyl-5-decyne-4,7-diol (TMDD) by UPLC-MS/MS. J. Chromatogr. B 2023, 1218, 123585. https://pubmed.ncbi.nlm.nih.gov/36640715/ View Source
• [2] Pluym, N.; et al. Human metabolism and excretion kinetics of the surfactant 2,4,7,9-tetramethyl-5-decyne-4,7-diol (TMDD) after oral and dermal administration. Arch. Toxicol. 2023, 97, 2671-2682. https://www.springermedizin.de/human-metabolism-and-excretion-kinetics-of-the-surfactant-2-4-7-/50553030 View Source
• [3] Kleinschnitz, M.; Schreier, P. Identification and semi-quantitative determination of a migration contaminant from beverage carton packages into mineral water by on-line solid phase extraction gas chromatography-mass spectrometry (SPE-GC-MS). Anal. Chim. Acta 1998, 375, 169-177. View Source